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Compound of Interest

Compound Name: UCT943

Cat. No.: B2546588 Get Quote

Essential Safety and Handling Guide for UCT943
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

the potent phosphatidylinositol 4-kinase (PI4K) inhibitor, UCT943. Given the absence of a

publicly available Safety Data Sheet (SDS), this guidance is based on its known biological

activity, physicochemical properties, and standard best practices for handling potent,

investigational compounds.

Hazard Assessment and Personal Protective
Equipment (PPE)
UCT943 is a highly potent, next-generation Plasmodium falciparum PI4K inhibitor, indicating

significant biological activity.[1] Due to its potency, it should be handled with care to avoid

accidental exposure. The primary routes of exposure in a laboratory setting are inhalation of

aerosolized powder, dermal contact, and accidental ingestion.

Recommended Personal Protective Equipment (PPE):
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PPE Category Minimum Requirement
Recommended for High-
Risk Operations*

Hand Protection
Nitrile gloves (double-gloving

recommended)

Chemically resistant gloves

(e.g., thicker nitrile or

neoprene)

Eye Protection
Safety glasses with side

shields

Chemical splash goggles or a

face shield

Body Protection Laboratory coat
Disposable gown with tight-

fitting cuffs

Respiratory Protection

Not generally required for

handling small quantities in a

well-ventilated area.

For weighing or generating

aerosols, use a NIOSH-

approved N95 respirator or

work in a certified chemical

fume hood or ventilated

balance enclosure.

*High-risk operations include handling large quantities, weighing of the solid compound, and

procedures that may generate dust or aerosols.

Quantitative Data Summary
The following tables summarize key quantitative data for UCT943.

Table 1: Physicochemical Properties[2]

Property Value

Molecular Weight 427.4 g/mol

LogD (pH 7.4) -0.27

pKa 7.45

Aqueous Solubility High

Permeability High
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Table 2: In Vitro Activity[1][2]

Target/Assay IC50 / EC50

P. vivax PI4K (PvPI4K) 23 nM

P. falciparum (NF54 strain) 5.4 nM

P. falciparum (K1 strain) 4.7 nM

Human PI4Kβ 5.4 µM

Early-stage Gametocytes 134 nM

Late-stage Gametocytes 66 nM

Operational Plan: Handling and Disposal Workflow
Adherence to a strict operational workflow is critical to ensure safety.

Step 1: Preparation and Engineering Controls

Designate a specific area for handling UCT943.

Ensure a calibrated analytical balance is located within a ventilated enclosure or chemical

fume hood.

Prepare all necessary equipment, including PPE, weighing papers, spatulas, and solvent-

dispensing systems, before handling the compound.

Have a chemical spill kit readily available.

Step 2: Compound Weighing and Solution Preparation

Don all required PPE as outlined in the PPE selection chart below.

Perform all manipulations of solid UCT943 within a certified chemical fume hood or other

ventilated enclosure to prevent inhalation of airborne particles.

Carefully weigh the desired amount of the compound.
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To prepare a stock solution, add the solvent to the vessel containing the weighed compound.

Cap and vortex until fully dissolved. UCT943 is soluble in DMSO.[2]

Step 3: Experimental Use

When using solutions of UCT943, wear standard laboratory PPE (lab coat, gloves, and

safety glasses).

Conduct all experimental procedures in a well-ventilated area.

Step 4: Decontamination and Waste Disposal

Decontaminate all surfaces and equipment that have come into contact with UCT943. A 70%

ethanol solution followed by a suitable laboratory detergent is recommended.

Dispose of all contaminated solid waste (e.g., gloves, weighing papers, pipette tips) in a

clearly labeled hazardous waste container.

Dispose of liquid waste containing UCT943 in a designated hazardous liquid waste

container. Do not pour down the drain.

Follow all institutional and local regulations for hazardous waste disposal.
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Caption: A step-by-step workflow for handling and disposing of UCT943.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling UCT943].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2546588#personal-protective-equipment-for-
handling-uct943]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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